Cas no 1249536-53-5 ((4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine)

• Product Name: (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine
• CAS No: 1249536-53-5
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 5969440
• PubChem ID: 62108353
• Update Time: 2025-06-10

(4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine
• AKOS011387909
• EN300-1143915
• [(4-tert-butyl-1-ethoxycyclohexyl)methyl](methyl)amine
• 1249536-53-5

• Inchi： 1S/C14H29NO/c1-6-16-14(11-15-5)9-7-12(8-10-14)13(2,3)4/h12,15H,6-11H2,1-5H3
• InChI Key： FMGORDYIYYKNEI-UHFFFAOYSA-N
• SMILES： O(CC)C1(CNC)CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine

Recent Advances in the Study of (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine (CAS: 1249536-53-5)

The compound (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine (CAS: 1249536-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylamine scaffold with tert-butyl and ethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of the synthetic route for (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving the alkylation of a cyclohexanone precursor, followed by reductive amination to introduce the methyl(methyl)amine moiety. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine exhibits notable activity as a modulator of the central nervous system (CNS). In vitro and in vivo studies have demonstrated its affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic prospects.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. Researchers observed that (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine could inhibit the production of pro-inflammatory cytokines in macrophage cells, indicating its potential as a novel anti-inflammatory agent. This dual functionality—targeting both CNS disorders and inflammatory pathways—positions the compound as a versatile candidate for multifactorial diseases like neuroinflammation and neurodegenerative disorders.

Despite these promising results, challenges remain in the development of (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is exploring structural analogs and prodrug strategies to enhance the compound's pharmacokinetic profile and reduce adverse effects.

In conclusion, (4-tert-butyl-1-ethoxycyclohexyl)methyl(methyl)amine (CAS: 1249536-53-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical testing will be essential to unlock its full therapeutic potential and advance it toward clinical applications.